6-(4 Methylphenyl)-4-oxo-hex-5-enoic acid

• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 6-(4-methylphenyl)-4-oxohex-5-enoic acid
• InChI: InChI=1S/C13H14O3/c1-10-2-4-11(5-3-10)6-7-12(14)8-9-13(15)16/h2-7H,8-9H2,1H3,(H,15,16)
• InChI Key: NEAWYNDZYLARBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)CCC(=O)O

Description

6-(4 Methylphenyl)-4-oxo-hex-5-enoic acid is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Tolualdehyde (39.6 g, 0.33 mol) and 2M NaOH solution (230 ml) are added to a solution of levulinic acid (39.5 g, 0.34 mol) in EtOH (85 ml) over 1 hour. The resulting clear solution is poured into ice and acidified with 6M HCl. The resulting gum obtained is crystallised with acetone/water and recrystallised from CH2Cl2 to yield 14.0 g of 6-(4 methylphenyl)-4-oxo-hex-5-enoic acid as colourless crystals m.p. 129-130.